Cas no 819883-40-4 (Octanoic acid, 8-bromo-, 8-hydroxyoctyl ester)
819883-40-4 structure
Product Name:Octanoic acid, 8-bromo-, 8-hydroxyoctyl ester
CAS No:819883-40-4
MF:C16H31BrO3
MW:351.319545030594
CID:701778
PubChem ID:71420604
Update Time:2025-04-19
Octanoic acid, 8-bromo-, 8-hydroxyoctyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 8-bromo-, 8-hydroxyoctyl ester
- 8-hydroxyoctyl 8-bromooctanoate
- DTXSID30839789
- 819883-40-4
-
- Inchi： 1S/C16H31BrO3/c17-13-9-5-3-4-8-12-16(19)20-15-11-7-2-1-6-10-14-18/h18H,1-15H2
- InChI Key： RGMJYLIPMRBYBF-UHFFFAOYSA-N
- SMILES： BrCCCCCCCC(=O)OCCCCCCCCO
Computed Properties
- Exact Mass: 350.14566g/mol
- Monoisotopic Mass: 350.14566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 16
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 46.5Ų
Octanoic acid, 8-bromo-, 8-hydroxyoctyl ester Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Jason Wan Lab Chip, 2020,20, 4528-4538
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